methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate

• Molecular Formula: C12H9Cl2N3O3
• Molecular Weight: 314.12 g/mol
• IUPAC Name: methyl 3-[(2,5-dichlorophenyl)carbamoyl]pyrazole-1-carboxylate
• InChI: InChI=1S/C12H9Cl2N3O3/c1-20-12(19)17-5-4-9(16-17)11(18)15-10-6-7(13)2-3-8(10)14/h2-6H,1H3,(H,15,18)
• InChI Key: ZAUZXFDHTWONJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C=CC(=N1)C(=O)NC2=C(C=CC(=C2)Cl)Cl

Description

Methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate is a synthetic organic compound that belongs to the class of pyrazole derivatives. This compound is of interest due to its potential applications in various fields such as medicinal chemistry, agriculture, and materials science. The presence of the dichlorophenyl group and the pyrazole ring in its structure contributes to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a β-diketone or an α,β-unsaturated carbonyl compound under acidic or basic conditions.

Introduction of the carbamoyl group: The pyrazole derivative is then reacted with 2,5-dichlorophenyl isocyanate to introduce the carbamoyl group.

Esterification: Finally, the carboxylic acid group is esterified using methanol in the presence of an acid catalyst to form the methyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

Methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anti-inflammatory, analgesic, and anticancer agent.

Agriculture: The compound is explored for its use as a pesticide or herbicide due to its ability to inhibit specific enzymes in pests.

Materials Science: It is investigated for its potential use in the development of advanced materials such as polymers and coatings.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-[(2,4-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate
• Methyl 3-[(2,6-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate
• Methyl 3-[(2,5-difluorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate

Uniqueness

Methyl 3-[(2,5-dichlorophenyl)carbamoyl]-1H-pyrazole-1-carboxylate is unique due to the specific positioning of the chlorine atoms on the phenyl ring, which can influence its reactivity and interaction with biological targets. This positional specificity can lead to differences in potency, selectivity, and overall efficacy compared to similar compounds.